![molecular formula C10H10BrNO2 B1529823 6-Bromo-7-methoxy-1,2,3,4-tetrahydroquinolin-2-one CAS No. 1224927-77-8](/img/structure/B1529823.png)
6-Bromo-7-methoxy-1,2,3,4-tetrahydroquinolin-2-one
Overview
Description
“6-Bromo-7-methoxy-1,2,3,4-tetrahydroquinolin-2-one” is a chemical compound with the CAS Number: 1224927-77-8. It has a molecular weight of 256.1 g/mol . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 6-bromo-7-methoxy-3,4-dihydroquinolin-2 (1H)-one . The InChI code for this compound is 1S/C10H10BrNO2/c1-14-9-5-8-6 (4-7 (9)11)2-3-10 (13)12-8/h4-5H,2-3H2,1H3, (H,12,13) .Physical And Chemical Properties Analysis
The compound has a melting point range of 191 - 193 degrees Celsius . It is solid in its physical form .Scientific Research Applications
Synthesis Techniques and Improvements
A study by Zlatoidský and Gabos (2009) outlines a synthesis method for 6-Bromo-1,2,3,4-tetrahydroisoquinoline through reductive amination of Schiff's bases, offering insights into chemical synthesis techniques relevant to compounds like 6-Bromo-7-methoxy-1,2,3,4-tetrahydroquinolin-2-one (P. Zlatoidský & Bálint Gabos, 2009).
Research by Nishimura and Saitoh (2016) demonstrates an improved synthesis route for a key intermediate in drug discoveries, enhancing the efficiency of producing related compounds (K. Nishimura & T. Saitoh, 2016).
A study by Çakmak and Ökten (2017) discusses regioselective bromination, offering methods for synthesizing brominated methoxyquinolines, which can be applied to the synthesis of similar compounds (O. Çakmak & Salih Ökten, 2017).
Biological and Medicinal Research
Cytotoxic Evaluation and Potential Antitumor Activity
Delgado et al. (2012) evaluated the cytotoxic activity of aminoquinones structurally related to marine isoquinolinequinones, indicating the potential medicinal applications of structurally similar compounds (V. Delgado, Andrea Ibacache, C. Theoduloz, & J. Valderrama, 2012).
Ambros et al. (1988) synthesized methoxy-indolo[2,1‐a]isoquinolines and tested them for cytostatic activity, showing the relevance of such compounds in cancer research (R. Ambros, S. Angerer, & W. Wiegrebe, 1988).
Gastpar et al. (1998) explored methoxy-substituted indoles for their ability to inhibit tubulin polymerization, a key mechanism in cancer treatment, highlighting the significance of similar compounds in medicinal chemistry (R. Gastpar, M. Goldbrunner, D. Marko, & E. von Angerer, 1998).
Advanced Applications in Technology and Research
Nanotechnology and Imaging Applications
Geddes et al. (2000) developed new fluorescent quinolinium dyes, demonstrating applications in nanoparticle sizing, which could extend to compounds like this compound in similar contexts (C. Geddes, K. Apperson, & D. Birch, 2000).
Ponchant et al. (2000) synthesized [Tetrazoyl-11C]LY202157 for in vivo studies of the NMDA receptor complex, indicating the potential use of similar compounds in advanced imaging and neurological research (M. Ponchant, H. Galea, M. Bottlaender, C. Coulon, C. Fuseau, M. Ottaviani, & C. Crouzel, 2000).
Safety and Hazards
properties
IUPAC Name |
6-bromo-7-methoxy-3,4-dihydro-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO2/c1-14-9-5-8-6(4-7(9)11)2-3-10(13)12-8/h4-5H,2-3H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXCLETAREMGZFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CCC(=O)NC2=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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